Cas no 50906-56-4 (Arteannuin B)
Arteannuin B is a sesquiterpene lactone compound derived from Artemisia annua, a plant traditionally used in herbal medicine. It is structurally related to artemisinin and exhibits notable biological activity, particularly as an intermediate in the biosynthesis of artemisinin and its derivatives. Arteannuin B is of interest in pharmaceutical research due to its potential role in antimalarial drug development and its broader pharmacological properties, including anti-inflammatory and anticancer effects. Its well-defined chemical structure and purity make it a valuable reference standard in analytical chemistry and drug discovery. The compound is typically isolated through chromatographic techniques, ensuring high reproducibility for research applications.
Arteannuin B structure
Product Name:Arteannuin B
CAS No:50906-56-4
MF:C15H20O3
MW:248.317504882813
MDL:MFCD00081057
CID:374830
PubChem ID:6543478
Update Time:2025-05-28
Arteannuin B Chemical and Physical Properties
Names and Identifiers
-
- Arteannuin
- 8H-Oxireno[7,8]naphtho[8a,1-b]furan-8-one,decahydro-3,5a-dimethyl-9-methylene-, (3R,3aS,5aR,6aR,6bR,9aS)
- (1aR,1bR,4aβ,7aβ)-Decahydro-7β,9aα-dimethyl-4-methylene-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one
- Arteannuin B
- Arsinigsaeureglykolester
- Arsinous acid,dimethyl-,2-hydroxyethyl ester
- arteanniun L
- [ "4", "5-Epoxy-11(13)-cadinen-12", "6-olide" ]
- (1R,5R,9S,12R)-8,12-Dimethyl-4-methylidene-2,13-dioxatetracyclo[7.5.0.01,5.012,14]tetradecan-3-one
- MLS002473311
- HMS2205O03
- SMR001397393
- W2205
- 3H-Oxireno(7,8)naphtho(8a,1-b)furan-3-one, decahydro-7,9a-dimethyl-4-methylene-, (1aR-(1aalpha,1bR*,4abeta,7beta,7abeta,9aalpha))-
- (1aR,1bR,4aS,7R,7aS,9aR)-7,9a-Dimethyl-4-methylenedecahydro-3H-oxireno[2',3':7,8]naphtho[8a,1-b]furan-3-one
- SCHEMBL23843641
- CS-0018336
- (1R,5S,8R,9S,12R,14R)-8,12-dimethyl-4-methylidene-2,13-dioxatetracyclo[7.5.0.01,5.012,14]tetradecan-3-one
- (1R,5S,8R,9S,12R,14R)-8,12-dimethyl-4-methylidene-2,13-dioxatetracyclo[7.5.0.0?,?.0??,??]tetradecan-3-one
- CHEMBL515516
- AKOS015955729
- NCGC00247569-01
- AC-34619
- 50906-56-4
- HY-N2016
- 4
- FT-0651528
- DTXSID60965166
- AKOS015855434
- Qing Hau Sau II
- Arteannuin C
- DA-71046
- (1R,5S,8R,9S,12R,14R)-8,12-dimethyl-4-methylidene-2,13-dioxatetracyclo(7.5.0.01,5.012,14)tetradecan-3-one
- (1R,5S,8R,9S,12R,14R)-8,12-DIMETHYL-4-METHYLIDENE-2,13-DIOXATETRACYCLO[7.5.0.0(1),?.0(1)(2),(1)?]TETRADECAN-3-ONE
-
- MDL： MFCD00081057
- Inchi： 1S/C15H20O3/c1-8-4-5-11-9(2)12(16)17-15(11)10(8)6-7-14(3)13(15)18-14/h8,10-11,13H,2,4-7H2,1,3H3/t8-,10+,11+,13-,14-,15-/m1/s1
- InChI Key： QWQSMEDUZQDVLA-KPHNHPKPSA-N
- SMILES： O1[C@]2(C)CC[C@H]3[C@H](C)CC[C@H]4C(=C)C(=O)O[C@]34[C@H]12
Computed Properties
- Exact Mass: 248.14100
- Monoisotopic Mass: 248.14124450 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 248.32
- XLogP3: 2.6
- Topological Polar Surface Area: 38.8
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 398.7±35.0 °C at 760 mmHg
- Flash Point: 168.5±20.5 °C
- PSA: 38.83000
- LogP: 2.45180
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Arteannuin B Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Arteannuin B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ED619-10mg |
Arteannuin B |
50906-56-4 | 98+% | 10mg |
2389CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ED619-5mg |
Arteannuin B |
50906-56-4 | 98+% | 5mg |
1317CNY | 2021-05-07 | |
| TRC | A215115-2.5mg |
Arteannuin B |
50906-56-4 | 2.5mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A215115-10mg |
Arteannuin B |
50906-56-4 | 10mg |
$ 689.00 | 2023-04-19 | ||
| TRC | A215115-25mg |
Arteannuin B |
50906-56-4 | 25mg |
$ 800.00 | 2023-09-09 | ||
| MedChemExpress | HY-N2016-5mg |
Arteannuin B |
50906-56-4 | 99.27% | 5mg |
￥1225 | 2025-04-16 | |
| MedChemExpress | HY-N2016-10mg |
Arteannuin B |
50906-56-4 | 99.27% | 10mg |
￥1838 | 2025-04-16 | |
| ChemFaces | CFN98807-20mg |
Arteannuin B |
50906-56-4 | >=98% | 20mg |
$228 | 2021-07-22 | |
| DC Chemicals | DCQ-085-20 mg |
Arteannuin |
50906-56-4 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-03-01 | |
| ChemFaces | CFN98807-20mg |
Arteannuin B |
50906-56-4 | >=98% | 20mg |
$118 | 2023-09-19 |
Arteannuin B Suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
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(CAS:50906-56-4)ArteannuinB
Order Number:CRN0436
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
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Arteannuin B Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:50906-56-4)ArteannuinB
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